Cas no 66967-88-2 (N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide)

N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide structure
66967-88-2 structure
Product name:N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide
CAS No:66967-88-2
MF:C15H26BrN3O2
MW:360.289843082428
CID:1713480
PubChem ID:48667

N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide Chemical and Physical Properties

Names and Identifiers

    • N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide
    • Ro 2-2400
    • ((3-Hydroxy-2-pyridyl)methyl)triethylammonium bromide dimethylcarbamate (ester)
    • 2-Pyridinemethanaminium, 3-(((dimethylamino)carbonyl)oxy)-N,N,N-triethyl-, bromide
    • 66967-88-2
    • Ammonium, ((3-hydroxy-2-pyridyl)methyl)triethyl-, bromide, dimethylcarbamate (ester)
    • DTXSID80985720
    • Inchi: InChI=1S/C15H26N3O2.BrH/c1-6-18(7-2,8-3)12-13-14(10-9-11-16-13)20-15(19)17(4)5;/h9-11H,6-8,12H2,1-5H3;1H/q+1;/p-1
    • InChI Key: QMBGVIARFVVBJW-UHFFFAOYSA-M
    • SMILES: CC[N+](CC)(CC)CC1=C(C=CC=N1)OC(=O)N(C)C.[Br-]

Computed Properties

  • Exact Mass: 332.9174
  • Monoisotopic Mass: 359.12084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 295
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.43

N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide Related Literature

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